Cas no 1806358-41-7 (2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole)

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole is a heterocyclic compound featuring a benzo[d]oxazole core substituted with an iodine atom at the 4-position and a carboxy(hydroxy)methyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles or iodinated aromatic systems. The presence of both carboxylic acid and hydroxyl groups enhances its versatility in functionalization reactions, while the iodine moiety allows for further derivatization via cross-coupling or nucleophilic substitution. Its well-defined structure and functional group compatibility make it useful in pharmaceutical and materials science research, where precise molecular modifications are required.

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole structure

1806358-41-7 structure

Product Name:2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole

CAS No:1806358-41-7

MF:C₉H₆INO₄

MW:319.052714824677

CID:4818065

Update Time:2025-10-30

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole
- Inchi： 1S/C9H6INO4/c10-4-2-1-3-5-6(4)11-8(15-5)7(12)9(13)14/h1-3,7,12H,(H,13,14)
- InChI Key： TXVCQCYTTOLGCA-UHFFFAOYSA-N
- SMILES： IC1=CC=CC2=C1N=C(C(C(=O)O)O)O2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 263
XLogP3: 1.4
Topological Polar Surface Area: 83.6

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081005162-250mg	2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole	1806358-41-7	98%	250mg	$789.13	2022-03-31
Alichem	A081005162-500mg	2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole	1806358-41-7	98%	500mg	$1,051.44	2022-03-31
Alichem	A081005162-1g	2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole	1806358-41-7	98%	1g	$1,863.19	2022-03-31

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole

Comprehensive Overview of 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole (CAS No. 1806358-41-7)

2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole (CAS No. 1806358-41-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique iodobenzo[d]oxazole core, is frequently explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and target specificity.

The growing demand for innovative therapeutic agents has propelled the study of heterocyclic compounds like 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole. Its carboxy-hydroxy functional group enables it to interact with biological targets, making it a candidate for enzyme inhibition and receptor modulation. Recent trends in AI-driven drug design have further highlighted its relevance, as computational models predict its utility in small-molecule therapeutics.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole?" The synthesis typically involves iodination of benzo[d]oxazole derivatives followed by carboxylation and hydroxylation steps. Researchers often optimize these methods to improve yield and purity, addressing challenges such as regioselectivity and side reactions.

Another hot topic is the compound's potential role in cancer research. Preliminary studies suggest that its iodine-substituted structure may exhibit antiproliferative effects, aligning with the broader interest in targeted cancer therapies. This has led to increased searches for "2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole mechanism of action" and "bioavailability studies".

From an industrial perspective, the compound's stability and solubility are critical factors. Manufacturers and suppliers often highlight its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical R&D. Discussions around scalable synthesis and cost-effective production are also prevalent, reflecting the compound's commercial viability.

In summary, 2-(Carboxy(hydroxy)methyl)-4-iodobenzo[d]oxazole (CAS No. 1806358-41-7) represents a promising scaffold in modern chemistry. Its applications span drug development, biochemical assays, and material science, making it a subject of ongoing exploration. As research advances, its role in addressing unmet medical needs and sustainable chemistry will likely expand, solidifying its importance in the scientific community.